Cas no 407640-35-1 (methyl 2-(3-sulfamoylphenyl)acetate)

• Product Name: methyl 2-(3-sulfamoylphenyl)acetate
• CAS No: 407640-35-1
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• CID: 3370340
• PubChem ID: 85817175
• Update Time: 2026-04-24

methyl 2-(3-sulfamoylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• BENZENEACETIC ACID, 3-(AMINOSULFONYL)-, METHYL ESTER
• methyl 2-(3-sulfamoylphenyl)acetate

Additional information on methyl 2-(3-sulfamoylphenyl)acetate

Methyl 2-(3-sulfamoylphenyl)acetate (CAS No. 407640-35-1): A Comprehensive Overview

Methyl 2-(3-sulfamoylphenyl)acetate (CAS No. 407640-35-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This ester derivative, featuring a sulfamoylphenyl moiety, is often explored for its role in drug discovery, particularly in the development of enzyme inhibitors and bioactive molecules. Its CAS No. 407640-35-1 serves as a critical identifier for researchers and manufacturers, ensuring precise communication in scientific literature and regulatory documentation.

The compound's chemical structure combines a methyl ester group with a phenylacetate backbone, linked to a sulfamoyl functional group. This configuration imparts distinct physicochemical properties, such as moderate solubility in polar solvents and stability under controlled conditions. Researchers frequently investigate methyl 2-(3-sulfamoylphenyl)acetate for its potential as an intermediate in synthesizing more complex molecules, particularly those targeting metabolic pathways or inflammatory responses.

In recent years, the demand for sulfonamide-based compounds like methyl 2-(3-sulfamoylphenyl)acetate has surged, driven by their relevance in medicinal chemistry and biotechnology. A trending topic in this domain is the exploration of sulfamoyl derivatives as candidates for drug repurposing, a strategy that accelerates the development of new therapies by leveraging existing compounds. This aligns with the growing interest in cost-effective drug discovery and sustainable pharmaceutical innovation.

From a synthetic chemistry perspective, CAS No. 407640-35-1 is often highlighted for its versatility. It can undergo various transformations, such as hydrolysis to yield carboxylic acids or coupling reactions to form amides, making it a valuable building block in organic synthesis. Laboratories focusing on high-throughput screening or combinatorial chemistry may utilize this compound to generate diverse libraries of derivatives for biological testing.

Another area of interest is the analytical characterization of methyl 2-(3-sulfamoylphenyl)acetate. Advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure purity and confirm structural integrity. These methods are critical for meeting regulatory standards in pharmaceutical manufacturing and quality control, topics frequently searched by professionals in the field.

Environmental and green chemistry considerations also play a role in discussions about methyl 2-(3-sulfamoylphenyl)acetate. Researchers are increasingly investigating eco-friendly synthesis routes and biodegradable alternatives for sulfonamide derivatives, reflecting broader industry trends toward sustainability. This aligns with public interest in green pharmaceuticals and reduced environmental impact of chemical processes.

In summary, methyl 2-(3-sulfamoylphenyl)acetate (CAS No. 407640-35-1) represents a multifaceted compound with applications spanning drug development, organic synthesis, and analytical chemistry. Its relevance to contemporary research themes, such as drug repurposing and sustainable chemistry, ensures its continued prominence in scientific discourse. For researchers and industry professionals, understanding its properties and potential is essential for leveraging its full capabilities in innovative projects.